N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H19NO3/c1-23-20(11-15-7-2-3-8-16(15)12-20)13-21-19(22)18-10-14-6-4-5-9-17(14)24-18/h2-10H,11-13H2,1H3,(H,21,22)
• InChI Key: VSVWXNIOSRPCBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC2=CC=CC=C2C1)CNC(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C20H19NO3
• Molecular Weight: 321.4 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, α-β unsaturated derivatives of 5,6-dimethoxy-1-indanone and diverse nucleophiles were reacted under Michael addition reaction condition and resulted in a variety of compounds with different stability. The possibility of retro-Michael reaction has also been examined.

Scientific Research Applications

Synthesis and Inhibitory Activities

The synthesis and evaluation of 2-substituted benzofuran hydroxyamic acids, acting as potent inhibitors of the 5-lipoxygenase enzyme, demonstrate the importance of structural analogs in enhancing lipophilicity and inhibitor potency. This study underscores the chemical versatility and potential of benzofuran derivatives in developing pharmacologically active agents (Ohemeng et al., 1994).

Anti-inflammatory and Analgesic Agents

Research into benzodifuranyl derivatives derived from visnaginone and khellinone has shown significant anti-inflammatory and analgesic activities. These compounds have been found to inhibit cyclooxygenase enzymes (COX-1/COX-2) and display high selectivity towards COX-2, suggesting their potential use in treating inflammation-related conditions (Abu‐Hashem et al., 2020).

Neuroprotective and Antioxidant Effects

Novel benzofuran-2-carboxamide derivatives have been synthesized and evaluated for their neuroprotective and antioxidant activities. These compounds offer protection against NMDA-induced excitotoxic neuronal cell damage, with certain derivatives showing potent and efficacious neuroprotective actions. This highlights the therapeutic potential of benzofuran-2-carboxamide derivatives in neurodegenerative diseases (Cho et al., 2015).

Ligands for Sigma Receptors

The synthesis of benzofuran-2-carboxamide ligands selective for sigma receptors illustrates the compound's potential in developing new therapeutic agents. These ligands exhibit high affinity for the sigma-1 receptor, indicating possible applications in modulating receptor activity for therapeutic benefits (Marriott et al., 2012).